Cas no 62552-45-8 (Thiourea, N-dodecyl-N'-(1-methylpropyl)-)

Thiourea, N-dodecyl-N'-(1-methylpropyl)- structure
62552-45-8 structure
Product Name:Thiourea, N-dodecyl-N'-(1-methylpropyl)-
CAS No:62552-45-8
MF:C17H36N2S
MW:300.546143531799
CID:440552
PubChem ID:20322747
Update Time:2025-04-19

Thiourea, N-dodecyl-N'-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-dodecyl-N'-(1-methylpropyl)-
    • 1-butan-2-yl-3-dodecylthiourea
    • N-Butan-2-yl-N'-dodecylthiourea
    • SCHEMBL11595952
    • DTXSID20605273
    • 62552-45-8
    • Inchi: 1S/C17H36N2S/c1-4-6-7-8-9-10-11-12-13-14-15-18-17(20)19-16(3)5-2/h16H,4-15H2,1-3H3,(H2,18,19,20)
    • InChI Key: ZVYMOFSVAPQAHP-UHFFFAOYSA-N
    • SMILES: S=C(NC(C)CC)NCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 300.26018
  • Monoisotopic Mass: 300.25992033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06
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